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actinopyrone A actinopyrone A
Brand Name: Vulcanchem
CAS No.: 101359-68-6
VCID: VC0011338
InChI: InChI=1S/C25H36O4/c1-9-18(4)23(26)19(5)15-17(3)12-10-11-16(2)13-14-22-20(6)24(27)21(7)25(28-8)29-22/h9-10,12-13,15,19,23,26H,11,14H2,1-8H3/b12-10+,16-13+,17-15+,18-9+
SMILES: CC=C(C)C(C(C)C=C(C)C=CCC(=CCC1=C(C(=O)C(=C(O1)OC)C)C)C)O
Molecular Formula: C25H36O4
Molecular Weight: 400.5 g/mol

actinopyrone A

CAS No.: 101359-68-6

Main Products

VCID: VC0011338

Molecular Formula: C25H36O4

Molecular Weight: 400.5 g/mol

actinopyrone A - 101359-68-6

CAS No. 101359-68-6
Product Name actinopyrone A
Molecular Formula C25H36O4
Molecular Weight 400.5 g/mol
IUPAC Name 2-[(2E,5E,7E,11E)-10-hydroxy-3,7,9,11-tetramethyltrideca-2,5,7,11-tetraenyl]-6-methoxy-3,5-dimethylpyran-4-one
Standard InChI InChI=1S/C25H36O4/c1-9-18(4)23(26)19(5)15-17(3)12-10-11-16(2)13-14-22-20(6)24(27)21(7)25(28-8)29-22/h9-10,12-13,15,19,23,26H,11,14H2,1-8H3/b12-10+,16-13+,17-15+,18-9+
Standard InChIKey PFVSUJLJFXJPMF-CBXUJFJJSA-N
Isomeric SMILES C/C=C(\C)/C(C(C)/C=C(\C)/C=C/C/C(=C/CC1=C(C(=O)C(=C(O1)OC)C)C)/C)O
SMILES CC=C(C)C(C(C)C=C(C)C=CCC(=CCC1=C(C(=O)C(=C(O1)OC)C)C)C)O
Canonical SMILES CC=C(C)C(C(C)C=C(C)C=CCC(=CCC1=C(C(=O)C(=C(O1)OC)C)C)C)O
Synonyms actinopyrone A
PubChem Compound 6439835
Last Modified Nov 11 2021
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